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Compound of Interest

Compound Name: DPC423

Cat. No.: B1670917

Introduction

DPC423 is a synthetic, orally bioavailable, and highly potent antithrombotic agent.[1] It
functions as a competitive and selective inhibitor of human coagulation Factor Xa (FXa).[1][2]
[3] Factor Xa is a critical enzyme in the coagulation cascade, positioned at the convergence of
the intrinsic and extrinsic pathways.[4][5][6] It is the catalytic component of the prothrombinase
complex, which converts prothrombin to thrombin, the final enzyme that catalyzes the formation
of a fibrin clot.[4][5] By directly inhibiting Factor Xa, DPC423 effectively blocks thrombin
generation and subsequent fibrin formation.[1] These application notes provide detailed
protocols for assessing the anticoagulant effects of DPC423 using standard in vitro coagulation

assays.

Quantitative Data Summary

The inhibitory activity and anticoagulant effects of DPC423 are summarized below. The data
demonstrates its high potency and selectivity for Factor Xa.

Table 1: Inhibitory Potency and Selectivity of DPC423 against Various Proteases
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Protease Ki (nM) ICs0 (NM)
Factor Xa 0.15 -
Trypsin 60 }
Plasma Kallikrein 61 -
Activated Protein C 1800 -

Factor IXa 2200 -
Thrombin 6000 -

Factor Vlla >15,000 -
Chymotrypsin - >17,000
Urokinase - >19,000
Plasmin - >35,000
Tissue Plasminogen Activator - >45,000
Complement Factor | - 44,000

Data sourced from references|[1][2].

Table 2: Anticoagulant Activity of DPC423 in Human Plasma

Concentration to Double Clotting Time

Assay (M)

Prothrombin Time (PT) 3.1+x04
Activated Partial Thromboplastin Time (aPTT) 3.1+04
Heptest Clotting Time 1.1+05

Data sourced from references|[1][2].
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Coagulation Cascade and DPC423 Mechanism of
Action

The following diagram illustrates the coagulation cascade, highlighting the central role of Factor
Xa and the inhibitory action of DPC423.

Intrinsic Pathway

e Common Pathway

Factor IX Factor IXa

Fibrinogen AThrombin Fibrin Xila Cross-linked Fibrin

Xlla +Vllia, PL, Ca?*

Factor XI Factor Xla

Factor XII Factor Xlla Factor X

I

+Va, PL, Ca?*

Prothrombin Thrombin

Extrinsic Pathway

Factor Vlla TF-Vila Complex

Factor VII

Tissue Factor (TF)

Start: Platelet-Poor Plasma (PPP)

Add DPC423 or Vehicle Control
Incubate at 37°C

Add pre-warmed PT Reagent
(Thromboplastin + CaClz)

Measure Clotting Time (seconds)

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1670917?utm_src=pdf-body
https://www.benchchem.com/product/b1670917?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Start: Platelet-Poor Plasma (PPP)

Add pre-warmed CaCl2

Measure Clotting Time (seconds)

Start: Purified Human Factor Xa

Add DPC423 or Vehicle Control
Incubate at RT

Add Chromogenic FXa Substrate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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